N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H24N2O5/c1-29-20-13-18(14-21(30-2)22(20)31-3)24(28)26-19-11-9-17(10-12-19)23(27)25-15-16-7-5-4-6-8-16/h4-14H,15H2,1-3H3,(H,25,27)(H,26,28)
• InChI Key: YTGBEQXRJJEIIM-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3

Description

N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide, also known as AG-1478, is a small molecule inhibitor that has been extensively studied for its ability to target epidermal growth factor receptor (EGFR) tyrosine kinase activity. EGFR is a transmembrane receptor that is involved in the regulation of cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in several diseases, including cancer, inflammatory disorders, and neurodegenerative diseases. AG-1478 has shown promising results as a therapeutic agent in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide selectively inhibits the tyrosine kinase activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from activating downstream signaling pathways that promote cell growth and survival. N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to block the phosphorylation of EGFR and its downstream effector molecules, such as AKT and ERK.
Biochemical and Physiological Effects
N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to inhibit the growth and survival of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In addition, N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to modulate the function of immune cells, such as T cells and macrophages, which play a critical role in the immune response to cancer and other diseases.

Advantages and Limitations for Lab Experiments

N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has several advantages as a research tool. It is a highly selective inhibitor of EGFR tyrosine kinase activity, which makes it a valuable tool for studying the specific role of EGFR signaling in various biological processes. It has also been extensively characterized in preclinical studies, which provides a strong foundation for its use in further research. However, N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide also has some limitations. It is not a pan-EGFR inhibitor, which means that it may not be effective against all EGFR mutations. In addition, its potency and efficacy may vary depending on the cell type and experimental conditions.

Future Directions

There are several potential future directions for research on N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide. One area of interest is the development of more potent and selective EGFR inhibitors that can overcome resistance to current therapies. Another area of interest is the combination of N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide with other targeted therapies or immunotherapies to enhance its efficacy. Finally, there is a need for further research on the role of EGFR signaling in the development and progression of various diseases, including cancer, inflammatory disorders, and neurodegenerative diseases.

Synthesis Methods

N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide can be synthesized using a multi-step process that involves the condensation of 3,4,5-trimethoxybenzoic acid with benzylamine to form N-benzyl-3,4,5-trimethoxybenzamide. This intermediate is then reacted with 4-nitrophenyl chloroformate to form N-benzyl-4-(4-nitrophenylcarbamoyl)phenyl-3,4,5-trimethoxybenzamide. Reduction of the nitro group using palladium on carbon and hydrogen gas yields N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide.

Scientific Research Applications

N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been widely used as a research tool to investigate the role of EGFR signaling in various biological processes. It has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo, making it a potential therapeutic agent for cancer treatment. N-[4-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has also been used to study the role of EGFR signaling in the development and function of the nervous system, as well as in inflammatory disorders such as asthma and rheumatoid arthritis.